Cas no 1261495-53-7 (3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261495-53-7
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4989438
• Update Time: 2025-11-01

3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9BrF2O2/c11-8-6-7(2-1-5-14)3-4-9(8)15-10(12)13/h3-6,10H,1-2H2
• InChI Key： FWCISQINBVASFQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCC=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde

Introduction to 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261495-53-7)

3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261495-53-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and difluoromethoxy substituents on the aromatic ring, coupled with the aldehyde functionality at the propyl side chain, makes it a versatile building block for drug discovery initiatives.

The aldehyde group in 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde is particularly noteworthy, as it provides a reactive site for further functionalization through condensation reactions, oxidation, or reduction processes. This reactivity is exploited in the synthesis of more complex molecules, including heterocyclic compounds and polyfunctionalized scaffolds that exhibit promising pharmacological properties. The bromo-substituted aromatic ring further enhances its utility, allowing for selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular architectures.

Recent advancements in synthetic methodologies have highlighted the importance of 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde in the development of novel therapeutic agents. For instance, studies have demonstrated its role in generating derivatives with potential antimicrobial and anti-inflammatory activities. The difluoromethoxy group, a feature that distinguishes this compound from its analogs, has been shown to modulate enzyme interactions and improve metabolic stability, making it an attractive moiety for drug design.

In the realm of medicinal chemistry, the incorporation of bromo-difluoromethoxy aromatic systems has been associated with enhanced binding affinity to biological targets. This observation has spurred interest in exploring derivatives of 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde for their potential as kinase inhibitors or receptor modulators. Computational modeling studies have further supported these findings, predicting favorable interactions between such compounds and key therapeutic targets.

The chemical synthesis of 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the bromination of a pre-functionalized aromatic precursor followed by selective methoxylation and formylation to introduce the aldehyde group. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, aligning with green chemistry principles.

From a research perspective, 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde exemplifies the intersection of organic synthesis and drug discovery. Its structural features not only facilitate access to structurally diverse libraries but also provide insights into structure-activity relationships (SAR). Such information is crucial for optimizing lead compounds and advancing them toward clinical development.

The compound's relevance extends beyond academic research, finding applications in industrial settings where high-throughput screening (HTS) platforms are employed to identify novel drug candidates. The availability of well-characterized intermediates like 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde streamlines this process by reducing synthetic bottlenecks and enabling rapid exploration of chemical space.

In conclusion, 3-(3'-Bromo-4'-(difluoromethoxy)phenyl)propionaldehyde (CAS No. 1261495-53-7) represents a significant asset in modern pharmaceutical chemistry. Its unique structural attributes and synthetic versatility position it as a cornerstone intermediate for developing next-generation therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.